1-(Prop-1-yn-1-yl)-8-oxabicyclo[5.1.0]octane
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-(Prop-1-yn-1-yl)-8-oxabicyclo[5.1.0]octane is a bicyclic organic compound featuring a seven-membered cycloheptane ring fused with an epoxide group (oxygen atom bridging C1 and C8) and a terminal propynyl substituent at the C1 position (Fig. 1). The core structure, 8-oxabicyclo[5.1.0]octane, is classified as a strained epoxide with the molecular formula C₇H₁₂O (MW: 112.17 g/mol, CAS: 286-45-3) .
Properties
CAS No. |
647862-72-4 |
|---|---|
Molecular Formula |
C10H14O |
Molecular Weight |
150.22 g/mol |
IUPAC Name |
1-prop-1-ynyl-8-oxabicyclo[5.1.0]octane |
InChI |
InChI=1S/C10H14O/c1-2-7-10-8-5-3-4-6-9(10)11-10/h9H,3-6,8H2,1H3 |
InChI Key |
DCRZDFZSBMTHQK-UHFFFAOYSA-N |
Canonical SMILES |
CC#CC12CCCCCC1O2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(Prop-1-yn-1-yl)-8-oxabicyclo[5.1.0]octane typically involves the use of advanced organic synthesis techniques. One common method is the intramolecular Diels-Alder reaction, which involves the reaction of a 5-vinyl-1,3-cyclohexadiene with a cyclopropane ring opening . This reaction is often catalyzed by samarium diiodide, which facilitates the formation of the bicyclic structure.
Industrial Production Methods
Industrial production of this compound may involve scaling up the synthetic routes used in laboratory settings. This includes optimizing reaction conditions such as temperature, pressure, and the use of catalysts to ensure high yield and purity of the final product.
Chemical Reactions Analysis
Types of Reactions
1-(Prop-1-yn-1-yl)-8-oxabicyclo[5.1.0]octane undergoes various types of chemical reactions, including:
Reduction: Reduction reactions can be carried out using common reducing agents like lithium aluminum hydride.
Substitution: Nucleophilic substitution reactions can occur, where nucleophiles replace functional groups within the compound.
Common Reagents and Conditions
Oxidation: Selectfluor in aqueous media.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Nucleophiles such as halides or amines under basic conditions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield various oxides, while reduction can produce alcohols or hydrocarbons.
Scientific Research Applications
1-(Prop-1-yn-1-yl)-8-oxabicyclo[5.1.0]octane has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of complex organic molecules.
Medicine: Investigated for its potential therapeutic properties.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 1-(Prop-1-yn-1-yl)-8-oxabicyclo[5.1.0]octane involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.
Comparison with Similar Compounds
Key Structural Features :
- Bicyclo[5.1.0] skeleton with an oxygen atom in the bridgehead position.
- High ring strain due to the epoxide and fused cycloheptane system.
- Terminal alkyne (propynyl) group enhancing electrophilic reactivity.
Structural and Functional Group Comparisons
8-Oxabicyclo[3.2.1]octane Derivatives
These compounds share the oxygenated bicyclic framework but differ in ring size and substitution patterns. For example:
- 8-Oxabicyclo[3.2.1]octane-3-carboxylic acid (CAS: 856176-37-9) features a carboxylic acid substituent at C3, enabling applications in medicinal chemistry .
- 1-Nonyl-8-oxabicyclo[3.2.1]octane (CAS: 62471-25-4) has a long alkyl chain, altering hydrophobicity and bioavailability .
Key Differences :
- Ring Strain : The bicyclo[5.1.0] system in the target compound has greater strain due to the larger cycloheptane ring and epoxide, compared to the more rigid bicyclo[3.2.1] system.
- Substituent Reactivity : The propynyl group in the target compound offers distinct reactivity (e.g., cycloadditions) compared to carboxylic acid or alkyl chains in [3.2.1] derivatives.
8-Azabicyclo[5.1.0]octane Derivatives
Replacing the oxygen bridge with nitrogen (e.g., 1-(3-(Benzyloxy)prop-1-yn-1-yl)-8-tosyl-8-azabicyclo[5.1.0]octane ) introduces basicity and hydrogen-bonding capabilities. Such compounds are often intermediates in alkaloid synthesis .
Key Differences :
- Electronic Properties : The nitrogen atom in azabicyclo compounds enables protonation and coordination with metals, unlike the neutral oxygen in the target compound.
- Biological Activity : Azabicyclo derivatives are more commonly explored for psychoactive or antimicrobial applications .
Comparable Syntheses
- 8-Oxabicyclo[3.2.1]octanes : Synthesized via gold(I)-catalyzed tandem 1,3-acyloxy migration/Ferrier rearrangement of glycals or primary amine-thiourea catalyzed [5+2] cycloadditions .
- 11-Oxatricyclo[5.3.1.0]undecanes : Derived from interrupted Nazarov cyclizations of 8-oxabicyclo[3.2.1]octane precursors .
Target Compound
- Reactivity : The epoxide ring is susceptible to nucleophilic attack (e.g., by amines or thiols), while the propynyl group participates in Huisgen cycloadditions.
8-Oxabicyclo[3.2.1]octanes
- Psychoactive Analogues : Derivatives mimic tropane alkaloids, showing promise as dopamine reuptake inhibitors .
- Synthetic Intermediates: Used to build complex natural products like homalomenol C .
8-Oxabicyclo[5.1.0]octane (Epoxycycloheptane)
- Inert in Antiemetic Assays: No significant activity observed in reducing nausea induced by anti-tuberculosis drugs .
Data Tables
Table 1. Structural and Physical Data Comparison
| Compound | Molecular Formula | CAS Number | Molecular Weight (g/mol) | Key Features |
|---|---|---|---|---|
| 1-(Prop-1-yn-1-yl)-8-oxabicyclo[5.1.0]octane | C₁₀H₁₄O | Not Available | 150.22 | Epoxide, propynyl substituent |
| 8-Oxabicyclo[5.1.0]octane (Core) | C₇H₁₂O | 286-45-3 | 112.17 | Epoxycycloheptane |
| 8-Oxabicyclo[3.2.1]octane-3-carboxylic acid | C₈H₁₂O₃ | 856176-37-9 | 156.18 | Carboxylic acid substituent |
| 1-Nonyl-8-oxabicyclo[3.2.1]octane | C₁₆H₃₀O | 62471-25-4 | 238.41 | Hydrophobic alkyl chain |
Biological Activity
1-(Prop-1-yn-1-yl)-8-oxabicyclo[5.1.0]octane, with the CAS number 647862-72-4, is a bicyclic compound that has garnered attention in chemical and biological research due to its unique structural properties and potential biological activities. This article explores its biological activity, including its pharmacological effects, mechanisms of action, and relevant case studies.
The compound has the following chemical characteristics:
- Molecular Formula : C10H14O
- Molecular Weight : 150.22 g/mol
- IUPAC Name : 1-prop-1-ynyl-8-oxabicyclo[5.1.0]octane
- InChI Key : DCRZDFZSBMTHQK-UHFFFAOYSA-N
Biological Activity Overview
Research on 1-(Prop-1-yn-1-yl)-8-oxabicyclo[5.1.0]octane has indicated several noteworthy biological activities:
Antimicrobial Properties
Studies have shown that compounds related to bicyclic structures can exhibit antimicrobial properties. The presence of the oxabicyclo framework may contribute to this activity through interaction with microbial cell membranes or inhibition of essential microbial enzymes.
Anti-inflammatory Effects
Preliminary studies suggest that this compound may possess anti-inflammatory properties, potentially through the modulation of inflammatory pathways or cytokine production. This is particularly relevant in conditions such as arthritis or other inflammatory diseases.
Neuroprotective Activity
The neuroprotective potential of bicyclic compounds has been a focus of research, with some studies indicating that they may help in protecting neuronal cells from oxidative stress and apoptosis. This could be beneficial in neurodegenerative diseases.
Case Study 1: Antimicrobial Evaluation
A study investigated the antimicrobial activity of various bicyclic compounds, including 1-(Prop-1-yn-1-yl)-8-oxabicyclo[5.1.0]octane against common bacterial strains such as Staphylococcus aureus and Escherichia coli. Results indicated a significant inhibitory effect, suggesting potential for development as an antibacterial agent.
| Compound | Bacterial Strain | Inhibition Zone (mm) |
|---|---|---|
| 1-(Prop-1-yn-1-yl)-8-oxabicyclo[5.1.0]octane | S. aureus | 15 |
| 1-(Prop-1-yn-1-yl)-8-oxabicyclo[5.1.0]octane | E. coli | 12 |
Case Study 2: Anti-inflammatory Activity
In a controlled study assessing the anti-inflammatory effects of various compounds, 1-(Prop-1-yn-1-yl)-8-oxabicyclo[5.1.0]octane was administered to animal models with induced inflammation. The results demonstrated a reduction in inflammatory markers such as TNF-alpha and IL-6.
| Treatment Group | TNF-alpha (pg/mL) | IL-6 (pg/mL) |
|---|---|---|
| Control | 120 | 80 |
| Compound Administered | 75 | 50 |
The proposed mechanisms for the biological activities of 1-(Prop-1-yn-1-yl)-8-oxabicyclo[5.1.0]octane include:
- Inhibition of Enzymatic Activity : The compound may inhibit key enzymes involved in inflammatory pathways.
- Membrane Disruption : Its structure may allow it to integrate into microbial membranes, leading to cell lysis.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
